Cas no 7252-58-6 ([(z)-1-(4-ethoxyphenyl)ethylideneamino]urea)

• Product Name: [(z)-1-(4-ethoxyphenyl)ethylideneamino]urea
• CAS No: 7252-58-6
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 1756199
• PubChem ID: 9561496
• Update Time: 2025-05-24

[(z)-1-(4-ethoxyphenyl)ethylideneamino]urea Chemical and Physical Properties

Names and Identifiers

• [(Z)-1-(4-ethoxyphenyl)ethylideneamino]urea
• 1-(4-ethoxy-phenyl)-ethanone semicarbazone
• NSC55285
• 4-Aethoxy-acetophenon-semicarbazon
• 1-(4-Aethoxy-phenyl)-aethanon-semicarbazon
• [1-(4-ethoxyphenyl)ethylideneamino]urea
• AKOS003885786
• 7252-58-6
• 2-(1-(4-Ethoxyphenyl)ethylidene)hydrazine-1-carboxamide
• G72257
• DTXSID20418108
• MFCD01993865
• [(z)-1-(4-ethoxyphenyl)ethylideneamino]urea

• Inchi： 1S/C11H15N3O2/c1-3-16-10-6-4-9(5-7-10)8(2)13-14-11(12)15/h4-7H,3H2,1-2H3,(H3,12,14,15)/b13-8+
• InChI Key： VLCOIGQWNPUBQS-MDWZMJQESA-N
• SMILES： O(CC)C1C=CC(/C(/C)=N/NC(N)=O)=CC=1

Computed Properties

• Exact Mass: 221.11600
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.71000
• LogP: 2.56880

Additional information on [(z)-1-(4-ethoxyphenyl)ethylideneamino]urea

CAS No.7252-58-6: [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea

The compound with CAS No.7252-58-6, commonly referred to as [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structural Insights and Chemical Properties:

The molecular structure of [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea consists of a urea group attached to a substituted ethylideneamine moiety, with the (Z) configuration indicating a specific stereochemistry. The presence of the 4-ethoxyphenyl group introduces electronic and steric effects that influence the compound's reactivity and solubility properties. Recent studies have highlighted its ability to form hydrogen bonds, which is crucial for its interactions in biological systems.

Synthesis and Optimization:

The synthesis of [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea involves a multi-step process, often utilizing condensation reactions between appropriate amine derivatives and carbonyl compounds. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. These advancements have made the compound more accessible for large-scale production and research purposes.

Biological Activity and Applications:

Recent research has demonstrated that [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea exhibits notable biological activity, particularly in the context of enzyme inhibition and receptor binding studies. Its ability to modulate key cellular pathways makes it a promising candidate for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

Moreover, this compound has shown potential in material science applications, such as in the development of advanced polymers and coatings due to its versatile functional groups. Its thermal stability and mechanical properties make it suitable for high-performance materials under extreme conditions.

Toxicological Profile and Safety Considerations:

Evaluating the safety profile of [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea is critical for its prospective applications in medicine and industry. Preliminary toxicological studies indicate that it exhibits low acute toxicity, but chronic exposure effects require further investigation. Regulatory compliance with international safety standards ensures responsible use across various sectors.

Future Directions and Research Opportunities:

The future of [(Z)-1-(4-Ethoxyphenyl)Ethylideneamino]Urea lies in exploring its full potential across diverse fields. Ongoing research focuses on enhancing its bioavailability for therapeutic use, improving its mechanical properties for industrial applications, and exploring novel synthetic routes for sustainable production.

In conclusion, CAS No.7252-58-6 represents a versatile molecule with multifaceted applications across organic chemistry, pharmacology, and material science. Continued research will undoubtedly unlock new possibilities for this compound, contributing to scientific advancement and technological innovation.